Cas no 853998-93-3 (11-Deoxy Limaprost)

• Product Name: 11-Deoxy Limaprost
• CAS No: 853998-93-3
• MF: C₂₂H₃₆O₄
• MW: 364.518847465515
• CID: 1061519
• Update Time: 2025-07-19

11-Deoxy Limaprost Chemical and Physical Properties

Names and Identifiers

• 11-Deoxy Limaprost
• (2E)-7-[(1R,2R)-2-[(1E,3S,5S)-3-Hydroxy-5-Methyl-1-nonenyl]-5-oxocyclopentyl]-2-heptenoic Acid

• Inchi： 1S/C22H36O4/c1-3-4-9-17(2)16-19(23)14-12-18-13-15-21(24)20(18)10-7-5-6-8-11-22(25)26/h8,11-12,14,17-20,23H,3-7,9-10,13,15-16H2,1-2H3,(H,25,26)/b11-8+,14-12+/t17-,18-,19+,20+/m0/s1
• InChI Key： GGXXRJAROSMGDC-NHEPTSSCSA-N
• SMILES： O=C1CC[C@H](/C=C/[C@H](C[C@@H](C)CCCC)O)[C@H]1CCCC/C=C/C(=O)O

Computed Properties

• Exact Mass: 364.26100

Experimental Properties

• PSA: 74.60000
• LogP: 4.91640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 11-Deoxy Limaprost

11-Deoxy Limaprost (CAS No. 853998-93-3): A Comprehensive Overview of Its Properties and Applications

11-Deoxy Limaprost (CAS No. 853998-93-3) is a synthetic prostaglandin E1 (PGE1) analog that has garnered significant attention in pharmaceutical research due to its potential therapeutic benefits. This compound is structurally related to Limaprost, a well-known vasodilator and antiplatelet agent, but with distinct pharmacological properties. The 11-Deoxy Limaprost structure lacks a hydroxyl group at the 11-position, which influences its biological activity and metabolic stability.

In recent years, the demand for prostaglandin analogs has surged, driven by their applications in treating vascular disorders and peripheral arterial diseases. 11-Deoxy Limaprost research has focused on its potential to improve blood circulation, reduce inflammation, and promote tissue repair. These properties align with current healthcare trends emphasizing non-invasive therapies and personalized medicine, making it a subject of interest for both clinicians and researchers.

The synthesis of 11-Deoxy Limaprost involves sophisticated organic chemistry techniques, including stereoselective reactions and protective group strategies. Its CAS registry number 853998-93-3 ensures precise identification in chemical databases, facilitating global research collaboration. Analytical methods such as HPLC and mass spectrometry are routinely employed to verify its purity and stability, critical for pharmaceutical development.

One of the most searched questions about this compound is: "What are the clinical applications of 11-Deoxy Limaprost?" Preliminary studies suggest its utility in managing Raynaud's phenomenon and chronic ulcers, conditions where improved microcirculation is essential. Additionally, its potential role in neuroprotection and wound healing has sparked investigations into novel formulations, including topical gels and sustained-release implants.

From a molecular perspective, 11-Deoxy Limaprost mechanism of action involves binding to prostaglandin receptors (EP2/EP4), modulating cAMP levels, and exerting cytoprotective effects. This aligns with growing interest in GPCR-targeted therapies, a hot topic in drug discovery. Researchers are also exploring its structure-activity relationship (SAR) to design derivatives with enhanced selectivity and reduced side effects.

In the context of drug delivery systems, 11-Deoxy Limaprost stability under physiological conditions remains a key research focus. Recent advancements in nanocarrier technology have enabled more efficient delivery of prostaglandin analogs, addressing challenges like rapid metabolism. This intersects with the broader trend of nanomedicine, frequently searched in academic and medical communities.

Quality control of CAS 853998-93-3 requires stringent adherence to ICH guidelines, particularly for impurity profiling. The compound's spectral data (IR, NMR) and chromatographic fingerprints are well-documented in pharmacopeial standards, ensuring reproducibility across laboratories. These aspects are crucial for regulatory submissions and GMP compliance in pharmaceutical manufacturing.

Environmental and safety considerations for 11-Deoxy Limaprost follow green chemistry principles, with emphasis on solvent recovery and waste minimization. Its ecotoxicity profile is routinely assessed as part of pharmaceutical lifecycle management, reflecting industry commitments to sustainability—a major concern among healthcare consumers today.

Future directions for 853998-93-3 research may include combination therapies with other vasoactive agents or stem cell treatments, leveraging synergistic effects. The compound's potential in regenerative medicine applications, particularly for ischemic tissues, represents an exciting frontier that bridges pharmacology and biomedical engineering.